7-benzyl-1,3-dimethyl-N-(3-methylbutyl)-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 7-benzyl-1,3-dimethyl-N-(3-methylbutyl)-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H26N4O3/c1-14(2)10-11-22-18(26)17-12-16-19(23(3)21(28)24(4)20(16)27)25(17)13-15-8-6-5-7-9-15/h5-9,12,14H,10-11,13H2,1-4H3,(H,22,26)
• InChI Key: ZIIRLDXZYCBBRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=CC2=C(N1CC3=CC=CC=C3)N(C(=O)N(C2=O)C)C
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

This compound is a derivative of pyrrolo[2,3-d]pyrimidine. Pyrrolo[2,3-d]pyrimidine derivatives have been studied for their anti-breast-cancer activity. They have been designed and synthesized based on molecular diversity.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives involves the design of novel compounds based on the fragments of pyrrolo[2,3-d]-pyrimidine and pyrido[2,3-d]pyrimidine. The cyclopentyl substituent was retained in both fragments and substituents at positions C-2,4,6 of pyrrolo[2,3-d]pyrimidine were modified.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have focused on synthesizing novel compounds with structures closely related to pyrrolo[2,3-d]pyrimidines, exploring their potential biological activities. For instance, compounds with anti-inflammatory and analgesic properties have been synthesized from related chemical structures, indicating the utility of such scaffolds in designing new therapeutic agents (Abu‐Hashem et al., 2020). Similarly, the synthesis of dibenz[f,ij]isoquinoline and benzo[e]perimidine derivatives demonstrated cytotoxic activities, highlighting the potential of related compounds in cancer research (Bu et al., 2001).

Structural Modifications and Aggregation

The structural modifications leading to changes in supramolecular aggregation of thiazolo[3, 2-a]pyrimidines were studied, providing insights into their conformational features. Such studies are crucial for understanding how structural changes impact the chemical and physical properties of these compounds, which is essential for their application in material science and drug design (Nagarajaiah & Begum, 2014).

Antimicrobial and Antitumor Activities

Research on the antimicrobial and antitumor activities of pyrrolo[2,3-d]pyrimidine derivatives and related compounds is a significant application area. For example, some synthesized compounds showed significant activity against measles in vitro and exhibited moderate antitumor activity, demonstrating the potential of these chemical structures in developing new therapeutic agents (Petrie et al., 1985).

Mechanistic Insights and Synthesis Methods

Studies also provide mechanistic insights and develop new synthesis methods for these compounds. For instance, a three-component, one-pot synthesis method was described for the efficient production of disubstituted pyrido[2,3-d]pyrimidine-6-carboxamide derivatives, showcasing advancements in synthetic chemistry that facilitate the creation of complex molecules (Shaabani et al., 2009).